(2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine

• Molecular Formula: C12H18INO
• Molecular Weight: 319.18 g/mol
• IUPAC Name: N-(2-ethoxyethyl)-1-(4-iodophenyl)ethanamine
• InChI: InChI=1S/C12H18INO/c1-3-15-9-8-14-10(2)11-4-6-12(13)7-5-11/h4-7,10,14H,3,8-9H2,1-2H3
• InChI Key: SNEAKLWNSHKZRF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC(C)C1=CC=C(C=C1)I

Description

(2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine is a synthetic amine compound of interest in advanced chemical and pharmacological research. While detailed studies on this specific molecule are not yet widely published, its structure suggests significant research potential. The compound features a 4-iodophenyl group, a structural motif shared with well-characterized research chemicals like DOI (1-(2,5-dimethoxy-4-iodophenyl)-2-aminopropane), which is a potent and selective phenethylamine hallucinogen used extensively as a tool in neuroscience . The primary research value of such compounds lies in their application as chemical probes for investigating the serotonin (5-HT) receptor system, particularly the 5-HT 2A and 5-HT 2C subtypes . Researchers utilize these tools to model and study neurochemical pathways related to perception and cognition, and to explore the mechanisms underlying various neurological states . The compound's molecular structure, which integrates an ethoxyethyl side chain, may influence its physicochemical properties, such as solubility and lipophilicity, thereby affecting its pharmacokinetic profile and bioavailability in experimental models. (2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine is intended for use in laboratory research only. It is strictly for in vitro analysis or use in experimental animal models under controlled conditions. This product is not for diagnostic or therapeutic applications, nor for human use of any kind. Researchers should handle this material with appropriate precautions, consulting relevant safety data sheets prior to use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine typically involves the reaction of 4-iodoacetophenone with ethoxyethylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete reaction. The product is then purified using standard techniques such as recrystallization or chromatography .

Industrial Production Methods

This would include optimizing reaction conditions, using industrial-grade solvents and catalysts, and employing large-scale purification techniques to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the iodophenyl group to other functional groups.

Substitution: The iodine atom in the iodophenyl group can be substituted with other atoms or groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols (R-SH) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can produce a variety of substituted phenyl derivatives .

Scientific Research Applications

(2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of (2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

• Substituent Position : Para-substituted iodophenyl (target compound) vs. ortho-substituted chlorophenyl () alters steric hindrance and electronic distribution.

Antihistamine Potency

• KB-2413 (1-(2-ethoxyethyl)-2-(4-methylpiperazinyl)benzimidazole):
  • 27–780× more potent than chlorpheniramine in inhibiting histamine-induced vascular permeability .
  • Inhibits anaphylactic histamine release (IC₅₀ ~10⁻⁷–10⁻⁵ M) .
• Bilastine (ethoxyethyl-benzimidazole derivative): Approved antihistamine with high selectivity and minimal anticholinergic effects .

Mechanistic Insights :

• Ethoxyethyl groups enhance lipophilicity, improving blood-brain barrier penetration in some analogs (e.g., diphenhydramine derivatives) .
• Iodine’s electron-withdrawing nature may stabilize receptor-ligand interactions, though this requires empirical validation.

Toxicity and Carcinogenicity

• Nitrosobis(2-ethoxyethyl)amine: Induces liver tumors in rats at high doses but is less carcinogenic than nitrosodiethylamine .
• KB-2413 : Demonstrates a high therapeutic index (110× safer than chlorpheniramine in guinea pigs) .

Comparative Risk :

• Ethoxyethylamines with nitroso groups (e.g., nitrosobis(2-ethoxyethyl)amine) pose carcinogenic risks, while non-nitrosated analogs (e.g., KB-2413) show favorable safety profiles .

Physicochemical Data

Property	(2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine*	KB-2413	Nitrosobis(2-ethoxyethyl)amine
LogP (Predicted)	~3.5	2.8	0.9
Water Solubility	Low	Moderate	High
Stability	Sensitive to oxidation (iodine)	Stable	Degrades under acidic conditions

*Estimated using computational tools.

Biological Activity

The compound (2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine is a member of the phenethylamine class, which has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its biological significance.

Chemical Structure and Properties

The chemical structure of (2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine can be represented as follows:

• Molecular Formula : C12H16I N
• Molecular Weight : 275.17 g/mol
• IUPAC Name : 2-(2-ethoxyethyl)-N-(1-(4-iodophenyl)ethyl)amine

This compound features an ethoxy group, an ethylamine moiety, and a para-iodophenyl group, which may influence its interaction with biological systems.

Research indicates that compounds similar to (2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine can interact with various neurotransmitter systems, particularly those involving serotonin and norepinephrine. The presence of the iodophenyl group suggests potential for enhanced binding affinity to serotonin receptors, which is significant for antidepressant activity.

Neurotransmitter Uptake Inhibition

Studies on related compounds have shown that they can inhibit the uptake of neurotransmitters such as serotonin (5-HT) and norepinephrine (NE). For instance, derivatives of phenethylamines have demonstrated significant inhibition of synaptosomal uptake in rat brain models, suggesting a potential antidepressant effect .

Clinical Observations

A notable case involved a patient exhibiting severe symptoms after exposure to a structurally similar compound, 25I-NBOMe. Symptoms included tachycardia and confusion, which were alleviated through supportive care. This case underscores the importance of understanding the biological effects of phenethylamines, including potential toxicity .

In Vitro Studies

In vitro studies have shown that certain derivatives exhibit selective inhibition of serotonin reuptake transporters. These findings are crucial as they suggest that (2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine could possess antidepressant-like properties similar to established SSRIs .

Compound	Mechanism	Effect
(2-Ethoxyethyl)[1-(4-iodophenyl)ethyl]amine	Serotonin Reuptake Inhibition	Potential Antidepressant
25I-NBOMe	Serotonin Receptor Agonism	Hallucinogenic Effects